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Compound of Interest

Compound Name:
O-

octylhydroxylamine;hydrobromide

CAS No.: 65920-22-1

Cat. No.: B15442825 Get Quote

Executive Summary
This technical guide delineates the physicochemical and functional distinctions between O-

octylhydroxylamine free base and its hydrobromide (HBr) salt.[1] While both forms deliver the

active O-octylhydroxylamine moiety critical for oxime ligation and carbonyl capture, their

stability profiles, solubility, and handling requirements differ fundamentally.

For drug development and chemical biology applications, the hydrobromide salt is the preferred

form for storage and precise stoichiometry due to its crystallinity and oxidative stability. The free

base, typically a lipophilic oil, is the reactive species required in situ for nucleophilic attack but

is prone to oxidation and difficult to handle in precise molar quantities.

Chemical Identity & Structural Specifications[2][3]
[4][5][6]
The core pharmacophore is the alkoxyamine group attached to an eight-carbon lipophilic chain.

[1] The presence of the octyl chain significantly alters the solubility profile compared to short-

chain analogs (e.g., methoxyamine), imparting high lipophilicity to the free base.
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Feature
O-Octylhydroxylamine
(Free Base)

O-Octylhydroxylamine
Hydrobromide

CAS Number 5663-93-4 65920-22-1

Formula

Molecular Weight 145.24 g/mol 226.15 g/mol

Physical State
Pale-yellow oil / Low-melting

solid

Crystalline Solid (White to off-

white)

Nucleophilicity High (Active) Null (Latent / Protonated)

Solubility
Organic solvents (DCM, THF,

Toluene)

Polar solvents (MeOH, DMSO,

Water*)

Storage
Inert atmosphere, -20°C

(Oxidation risk)
Desiccated, RT or 4°C (Stable)

*Note: While ionic, the octyl chain imparts significant surfactant character, potentially causing

foaming or micelle formation in aqueous solutions.

Physicochemical Properties & Reactivity[3][8]
The Acid-Base Equilibrium
The fundamental difference lies in the protonation state of the nitrogen atom.[1] The free base

possesses a lone pair on the nitrogen, rendering it a potent

-nucleophile (the alpha-effect).[1] The hydrobromide salt protonates this lone pair, effectively
"capping" the reactivity until a base is introduced.

Hydrobromide Salt
(Latent Form)

[R-O-NH3]+ Br-

Free Base
(Reactive Nucleophile)

R-O-NH2

 Deprotonation (pH > pKa)

Auxiliary Base
(e.g., Pyridine, Et3N)

Base-HBr Salt
(Byproduct)
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Figure 1: Activation of the hydrobromide salt requires a stoichiometric base to liberate the

reactive free amine.

Solubility & The "Octyl Effect"
Unlike O-methylhydroxylamine, the octyl chain dominates the physical properties of the free

base.

Free Base: Highly lipophilic.[1] It will partition into organic layers (DCM, Ethyl Acetate) during

extraction. It is essentially insoluble in neutral water.

Hydrobromide: Amphiphilic.[1] The ionic head group (

) is hydrophilic, while the tail is hydrophobic. In aqueous buffers, it may act as a surfactant.
For chemical synthesis, methanol or DMF are preferred solvents to ensure full homogeneity.

Applications in Drug Development[9][10]
Oxime Ligation (Bioconjugation)
The primary application of O-octylhydroxylamine is the formation of oxime ethers via reaction

with aldehydes or ketones.[1] This reaction is chemoselective and proceeds in aqueous/organic

mixtures.

Why O-Octyl? The octyl chain is often selected to modulate the LogP (lipophilicity) of a drug

candidate or to anchor a molecule into a lipid bilayer.

Reaction Mechanism: The free base attacks the carbonyl carbon. If the HBr salt is used, an

auxiliary base (e.g., Sodium Acetate) acts as a proton shuttle.
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Figure 2: General mechanism of oxime ligation.[1] The reaction is most efficient at pH 4.5–5.5,

where the carbonyl is activated but the amine is not fully protonated.

Carbonyl Scavenging
In process chemistry, O-octylhydroxylamine is used to scavenge unreacted aldehydes.[1] The

HBr form is preferred here because it can be dosed as a solid into the reactor, followed by a

base, avoiding the handling of the odorous and oxidatively unstable oil.

Experimental Protocols
Protocol: Conversion of Hydrobromide to Free Base
Use this protocol when the reaction solvent is non-polar (e.g., Toluene) and strictly anhydrous

conditions are required.

Dissolution: Suspend 10 mmol of O-octylhydroxylamine HBr in 20 mL of Dichloromethane

(DCM).

Neutralization: Add 15 mL of saturated aqueous

(or 1M NaOH).

Extraction: Shake vigorously in a separatory funnel. The free base will partition into the DCM

layer.

Drying: Collect the organic phase, dry over anhydrous
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, and filter.

Isolation: Concentrate under reduced pressure (rotary evaporator) at 25°C.

Result: Pale-yellow oil (Free Base).[1] Use immediately.

Protocol: Standard Oxime Ligation (Using HBr Salt)
Preferred method for most applications due to ease of handling.[1]

Preparation: Dissolve the aldehyde/ketone substrate (1.0 equiv) in Methanol.

Reagent Addition: Add O-octylhydroxylamine HBr (1.2 – 1.5 equiv) directly to the solution.

Activation: Add Pyridine or Sodium Acetate (1.5 – 2.0 equiv).

Note: The pH should be roughly 4–5.

Incubation: Stir at Room Temperature for 2–16 hours. Monitor by TLC/LCMS.

Workup: Evaporate solvent, redissolve in EtOAc, wash with 1M HCl (to remove excess

pyridine/hydroxylamine), then brine. Dry and concentrate.

Handling & Stability Strategy
The choice between free base and hydrobromide dictates the storage strategy.
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Figure 3: Decision matrix for selecting the appropriate reagent form.

Hydrobromide: Store in a cool, dry place. Hygroscopic—keep container tightly sealed. Stable

for years if kept dry.

Free Base: Store under Nitrogen/Argon at -20°C. Reacts with atmospheric

(carbamate formation) and oxidizes to oximes/nitrones over time.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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